N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(m-tolyloxy)acetamide

• IUPAC Name: 2-(3-methylphenoxy)-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)acetamide
• InChI: InChI=1S/C18H18N2O4/c1-12-3-2-4-14(9-12)24-11-17(21)20-13-5-6-16-15(10-13)18(22)19-7-8-23-16/h2-6,9-10H,7-8,11H2,1H3,(H,19,22)(H,20,21)
• InChI Key: PQJIDWGITFSVBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC3=C(C=C2)OCCNC3=O
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(m-tolyloxy)acetamide, also known as OTAVA-BB 1204146, is a chemical compound that has gained significant attention in scientific research. This compound is a member of the oxazepine class of compounds, which have demonstrated a wide range of potential therapeutic applications. In

Mechanism of Action

The exact mechanism of action of N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(m-tolyloxy)acetamide is not fully understood. However, it is believed to act on the GABA-A receptor, which is a major inhibitory neurotransmitter in the central nervous system. This compound is thought to enhance the binding of GABA to the receptor, resulting in an increase in the inhibitory effects of GABA.
Biochemical and Physiological Effects:
N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(m-tolyloxy)acetamide has been shown to have several biochemical and physiological effects. It has demonstrated anticonvulsant and anxiolytic properties, as well as sedative effects. This compound has also been shown to have neuroprotective effects, which may make it a potential therapeutic agent for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(m-tolyloxy)acetamide in lab experiments include its potential therapeutic applications and its ability to act on the GABA-A receptor. However, there are also some limitations to its use. For example, the exact mechanism of action of this compound is not fully understood, and it may have potential side effects that need to be further investigated.

Future Directions

There are several future directions for research on N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(m-tolyloxy)acetamide. One potential direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases. Another direction is to explore its mechanism of action in more detail, which may help to identify potential side effects and improve its therapeutic efficacy. Additionally, further studies could be conducted to optimize the synthesis method of this compound and develop more efficient and cost-effective methods of production.
Conclusion:
In conclusion, N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(m-tolyloxy)acetamide is a chemical compound that has demonstrated potential therapeutic applications in various scientific research fields. Its synthesis method involves the reaction of 2-(m-tolyloxy)acetic acid with 5-amino-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-one. This compound has been shown to act on the GABA-A receptor and has demonstrated anticonvulsant, anxiolytic, and sedative properties. While there are some limitations to its use, there are also several future directions for research on this compound, including further investigation of its potential therapeutic applications and its mechanism of action.

Synthesis Methods

The synthesis of N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(m-tolyloxy)acetamide involves the reaction of 2-(m-tolyloxy)acetic acid with 5-amino-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-one. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified using column chromatography to obtain N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(m-tolyloxy)acetamide.

Scientific Research Applications

N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(m-tolyloxy)acetamide has demonstrated potential therapeutic applications in various scientific research fields. This compound has been studied for its anticonvulsant, anxiolytic, and sedative properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.